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Compound of Interest

Compound Name: JNJ 303

Cat. No.: B1673013 Get Quote

Essential Safety and Handling Guide for JNJ-303
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

JNJ-303, a potent IKs potassium channel blocker. Given the absence of a publicly available,

comprehensive Safety Data Sheet (SDS), this document is based on the compound's known

potency and general best practices for handling potent research chemicals. All personnel must

supplement this guidance with a thorough risk assessment and adhere to their institution's

specific safety protocols.

Hazard Identification and Precautionary Measures
JNJ-303 is a potent pharmacological agent.[1][2] The primary known biological effect is the

blockade of the IKs potassium channel, which can induce QT prolongation.[1][3] Due to its

potency, JNJ-303 should be handled with a high degree of caution to avoid accidental

exposure. All work should be conducted in a designated area.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical when handling JNJ-303. The following table

summarizes the recommended PPE for various laboratory activities.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

N95 respirator within a

chemical fume hood-

Disposable lab coat with tight-

fitting cuffs- Double gloves

(e.g., nitrile)- Safety goggles

High risk of aerosolization and

inhalation of the potent

compound in powder form.

Solution Preparation

- Chemical fume hood- Lab

coat- Safety glasses with side

shields- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to handling the

solid, but potential for splashes

and spills.

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate chemical-resistant

gloves

Focus on preventing skin and

eye contact during

experimental procedures.

General Laboratory Operations
- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to

protect against incidental

contact.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of JNJ-303 and

ensure the safety of laboratory personnel.

Storage Information
Form Storage Temperature Stability

Solid (Lyophilized) -20°C 36 months

Stock Solution -20°C or -80°C
1 month at -20°C; 2 years at

-80°C[1]

Note: Aliquot stock solutions to avoid repeated freeze-thaw cycles.[2]
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Workflow for Handling JNJ-303
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Caption: A generalized workflow for the safe handling of JNJ-303.

Disposal Plan
Dispose of all JNJ-303 waste as hazardous chemical waste through your institution's

Environmental Health and Safety (EHS) department. Never dispose of JNJ-303 down the drain

or in the regular trash.

Waste Segregation and Disposal Procedures
Waste Type Disposal Container Procedure

Solid JNJ-303
Labeled hazardous waste

container

Collect all excess solid

compound in a clearly labeled,

sealed container.

Solutions containing JNJ-303
Labeled hazardous liquid

waste container

Collect all solutions in a

compatible, sealed container.

Do not mix with incompatible

wastes.

Contaminated Labware (e.g.,

pipette tips, vials)

Puncture-resistant, labeled

hazardous waste container

Collect in a designated

container. Minimize handling of

contaminated items.

Contaminated PPE (e.g.,

gloves, lab coat)

Sealed bag labeled as

hazardous waste

Carefully doff PPE to avoid

self-contamination and place it

in a sealed bag.
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JNJ-303 Disposal Workflow
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Caption: A step-by-step workflow for the proper disposal of JNJ-303 waste.

Experimental Protocols
The following is a general protocol for an in vitro experiment using JNJ-303, based on available

information. Researchers should adapt this protocol to their specific experimental needs.
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Preparation of JNJ-303 Stock Solution
JNJ-303 is soluble in DMSO.[3]

Quantitative Data for Stock Solution Preparation (MW: 440.98 g/mol )

Desired Stock
Concentration

Volume of DMSO to add to
1 mg of JNJ-303

Volume of DMSO to add to
5 mg of JNJ-303

1 mM 2.268 mL 11.34 mL

5 mM 0.454 mL 2.268 mL

10 mM 0.227 mL 1.134 mL

In Vitro Protocol for Cellular Assays
This protocol is a general guideline for treating cells with JNJ-303.

Cell Culture: Culture murine atrial and ventricular cells according to standard laboratory

protocols.

Pre-incubation (Optional): For certain assays, such as action potential measurements, pre-

incubate cells with 10 µM Isoproterenol (ISO) in IMDM with 20% FBS at 37°C for 1-2 hours.

[3]

Preparation of Working Solution: Dilute the JNJ-303 stock solution to the desired final

concentration (e.g., 70 nM, 1 µM) in the appropriate cell culture medium or external solution.

[3]

Treatment: Administer the JNJ-303 working solution to the cells. For electrophysiology

experiments, this can be done via a perfusion system.[3]

Incubation: Incubate the cells for the desired period.

Measurement: Perform the desired measurements, such as recording action potentials or

ionic currents in whole-cell mode.[3]
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Experimental Workflow Diagram

In Vitro Experimental Workflow with JNJ-303
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Caption: A diagram illustrating a typical in vitro experimental workflow using JNJ-303.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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